Cas no 1804586-63-7 (Ethyl 6-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 6-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804586-63-7
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4930266
• Update Time: 2025-10-30

Ethyl 6-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H12F3N3O3/c1-2-18-9(17)7-5(4-14)3-6(15)16-8(7)19-10(11,12)13/h3H,2,4,14H2,1H3,(H2,15,16)
• InChI Key： HVJMDEDNJRJRMN-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)OCC)=C(C=C(N)N=1)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.1
• Topological Polar Surface Area: 101

Additional information on Ethyl 6-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 6-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804586-63-7): A Comprehensive Overview

Ethyl 6-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804586-63-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, holds promise for various therapeutic applications, particularly in the development of novel bioactive molecules. The presence of multiple functional groups, including amino, carboxylate, and trifluoromethoxy substituents, endows it with unique chemical properties that make it a valuable candidate for further exploration.

The Ethyl 6-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate molecule is a derivative of pyridine, a heterocyclic aromatic compound that serves as a fundamental scaffold in medicinal chemistry. Pyridine derivatives are widely recognized for their biological activity and have been extensively studied for their potential in treating a range of diseases. The specific arrangement of functional groups in this compound contributes to its reactivity and interaction with biological targets, making it an intriguing subject for research.

In recent years, there has been a surge in interest regarding the development of small-molecule inhibitors targeting various disease pathways. The Ethyl 6-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate has been identified as a promising lead compound due to its structural features that allow for selective binding to specific enzymes and receptors. This selectivity is crucial for minimizing side effects and enhancing therapeutic efficacy.

The trifluoromethoxy group in the molecule is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity. This group has been successfully incorporated into numerous drug candidates, improving their pharmacokinetic profiles. Additionally, the presence of multiple amino groups provides opportunities for further derivatization, enabling the creation of libraries of analogs with tailored properties.

Recent studies have highlighted the potential of this compound in addressing inflammatory and immunological disorders. The ability of Ethyl 6-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate to modulate key signaling pathways has been demonstrated through both in vitro and in vivo experiments. These findings suggest that it may serve as a basis for developing novel therapeutics that can effectively target diseases such as cancer, autoimmune disorders, and infectious diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and flow chemistry techniques, have been employed to optimize the synthetic route. These approaches not only improve efficiency but also minimize waste, aligning with the growing emphasis on sustainable chemistry practices.

In conclusion, Ethyl 6-amino-4-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804586-63-7) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the quest for new treatments. As research continues to uncover its potential applications, this compound is poised to play a crucial role in the development of next-generation therapeutics.